Cas no 2421-11-6 (1-Aziridineethanol, b-phenyl-)

1-Aziridineethanol, b-phenyl- structure
1-Aziridineethanol, b-phenyl- structure
Product Name:1-Aziridineethanol, b-phenyl-
CAS No:2421-11-6
MF:C10H13NO
MW:163.216322660446
CID:271495
PubChem ID:102810
Update Time:2025-04-19

1-Aziridineethanol, b-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 1-Aziridineethanol, b-phenyl-
    • 1-Aziridineethanol, beta-phenyl-
    • 2-(aziridin-1-yl)-2-phenylethanol
    • beta-Phenyl-1-aziridineethanol
    • beta-Phenylaziridine-1-ethanol
    • 2421-11-6
    • 1-Aziridineethanol, .beta.-phenyl-
    • NS00048050
    • EINECS 219-347-6
    • DTXSID80883717
    • G835YK9D55
    • UNII-G835YK9D55
    • Inchi: 1S/C10H13NO/c12-8-10(11-6-7-11)9-4-2-1-3-5-9/h1-5,10,12H,6-8H2
    • InChI Key: AOFNHMQBIXEYOK-UHFFFAOYSA-N
    • SMILES: OCC(C1C=CC=CC=1)N1CC1

Computed Properties

  • Exact Mass: 163.1
  • Monoisotopic Mass: 163.1
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 139
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 23.2Ų

Experimental Properties

  • Density: 1.188
  • Boiling Point: 261.9°Cat760mmHg
  • Flash Point: 124°C
  • Refractive Index: 1.618
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